2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride

• IUPAC Name: (3-chlorophenyl)methyl carbamimidothioate;hydrochloride
• InChI: InChI=1S/C8H9ClN2S.ClH/c9-7-3-1-2-6(4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key: YKIYRIHELXCHJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC(=N)N.Cl
• Molecular Formula: C8H10Cl2N2S
• Molecular Weight: 237.15 g/mol

Description

2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride (CBTPH) is an organic compound that has been widely used in scientific research due to its ability to act as a selective inhibitor of certain enzymes. CBTPH is a derivative of the thiourea family, which is composed of compounds that are derived from thiourea and contain a thiol group. CBTPH has been used in a variety of scientific experiments, including those involving enzyme inhibition, protein synthesis, and cell proliferation.

Mechanism of Action

2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride acts as a selective inhibitor of certain enzymes by binding to their active sites, blocking their activity. It has been shown to bind to the active site of acetylcholinesterase and inhibit its activity, preventing the breakdown of acetylcholine. Additionally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has been shown to bind to the active sites of certain proteins and inhibit their synthesis, thus preventing the proliferation of cells.
Biochemical and Physiological Effects
2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have a variety of effects on the nervous system, including increased muscle contraction, increased heart rate, increased respiration, and increased cognitive function. Additionally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has been shown to inhibit protein synthesis in cells, which can lead to decreased cell proliferation.

Advantages and Limitations for Lab Experiments

The primary advantage of using 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride in lab experiments is its selectivity. It has been shown to selectively inhibit certain enzymes, such as acetylcholinesterase, while leaving other enzymes unaffected. Additionally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride is toxic and should be handled with caution.

Future Directions

2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has a wide range of potential applications in scientific research. It could be used to study the effects of acetylcholine on the nervous system, to study the effects of protein synthesis on cell proliferation, and to study the effects of enzyme inhibition on various biochemical pathways. Additionally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride could be used to develop new drugs or therapies for a variety of conditions, such as Alzheimer’s disease and Parkinson’s disease. Finally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride could be used to develop new methods of drug delivery, such as nanocarriers or targeted delivery systems.

Synthesis Methods

2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride can be synthesized by reacting 3-chlorobenzyl chloride with thiourea in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of between 0 and 10°C. The reaction is typically carried out in a solution of dichloromethane or other suitable solvent. The reaction produces a yellow solid which is then filtered, washed with a polar solvent, and dried to yield 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride.

Scientific Research Applications

2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has been used in a variety of scientific experiments, including those involving enzyme inhibition, protein synthesis, and cell proliferation. It has been used to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition can be used to study the effects of acetylcholine on the nervous system. Additionally, 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride has been used to inhibit protein synthesis in cells, which can be used to study the effects of protein synthesis on cell proliferation.